Cas no 773876-11-2 (4-Isoxazolecarboxylicacid, 3-methyl-5-phenyl-, methyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 3-methyl-5-phenyl-, methyl ester
• CAS No: 773876-11-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD06204160
• CID: 552294
• PubChem ID: 22831862
• Update Time: 2025-08-04

4-Isoxazolecarboxylicacid, 3-methyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-methyl-5-phenyl-, methyl ester
• 3-METHYL-5-PHENYL-ISOXAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• methyl 3-methyl-5-phenyl-1,2-oxazole-4-carboxylate
• methyl 3-methyl-5-phenylisoxazole-4-carboxylate
• YFB87611
• MFCD06204160
• AKOS015851016
• SCHEMBL16502243
• DTXSID00628526
• 3-Methyl-5-phenyl-isoxazole-4-carboxylic acid methy ester
• CS-0361826
• AS-5232
• A917924
• methyl3-methyl-5-phenylisoxazole-4-carboxylate
• 773876-11-2

• MDL： MFCD06204160
• Inchi： 1S/C12H11NO3/c1-8-10(12(14)15-2)11(16-13-8)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： PJJNJDZAQVBQKT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(=O)OC)C(C)=N1

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 358.4±30.0 °C at 760 mmHg
• Flash Point: 170.6±24.6 °C
• PSA: 52.33000
• LogP: 2.43660
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Isoxazolecarboxylicacid, 3-methyl-5-phenyl-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives